Cas no 87947-12-4 (10-Undecynenitrile)

• Product Name: 10-Undecynenitrile
• CAS No: 87947-12-4
• MF: C₁₁H₁₇N
• MW: 163.259382963181
• CID: 1914811
• PubChem ID: 11355664
• Update Time: 2025-04-21

10-Undecynenitrile Chemical and Physical Properties

Names and Identifiers

• 10-Undecynenitrile
• undec-10-ynenitrile
• DTXSID20463274
• SCHEMBL25832548
• DTXCID10414093
• 87947-12-4

• Inchi： 1S/C11H17N/c1-2-3-4-5-6-7-8-9-10-11-12/h1H,3-10H2
• InChI Key： AJLFOTODLOYHIM-UHFFFAOYSA-N
• SMILES： N#CCCCCCCCCC#C

Computed Properties

• Exact Mass: 163.136099547Da
• Monoisotopic Mass: 163.136099547Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 23.8Ų